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Compound of Interest

Compound Name: (S)-ZINC-3573

Cat. No.: B2977361

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides crucial safety and logistical information for the handling of
(S)-ZINC-3573, including operational procedures and disposal plans, to foster a secure
research environment.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.

Property Value Source
Molecular Weight 307.4 g/mol [1]
Formula CisH21Ns [1]
Appearance White to beige powder

Purity =298% [1]

B Soluble to 100 mM in 1eq. HCI
Solubility _ [1]
and to 100 mM in DMSO.

Storage Store at +4°C. [1]

CAS Number 2095596-11-3 [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

(S)-ZINC-3573 is classified as a skin irritant. Adherence to proper PPE protocols is mandatory
to minimize exposure and ensure personal safety.

Recommended Personal

Hazard Classification GHS Pictogram . .
Protective Equipment

Eye Protection: Safety glasses
with side shields or chemical
safety goggles. Hand

Skin Irritant (H315) y9 9 i i
Protection: Chemical-resistant
gloves (e.g., nitrile). Body

Protection: Laboratory coat.

Operational Plan: Safe Handling Protocols

A systematic approach to handling (S)-ZINC-3573 will mitigate risks. The following step-by-step
guidance should be followed.

Experimental Protocol: Safe Handling of (S)-ZINC-3573 Powder
e Preparation:

o Ensure the work area, particularly the chemical fume hood and balance, is clean and
uncluttered.

o Verify that a current Safety Data Sheet (SDS) or this safety information is readily
accessible.

o Confirm that an eyewash station and safety shower are unobstructed and operational.
¢ Weighing the Compound:

o Perform all weighing operations within a certified chemical fume hood or a ventilated
balance enclosure to prevent inhalation of the powder.
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o Use disposable weigh boats to avoid cross-contamination.

o Keep the container of (S)-ZINC-3573 closed when not in use.

 Dissolving the Compound:
o Add the solvent to the weighed (S)-ZINC-3573 powder slowly to avoid splashing.
o If sonication is required, ensure the vial is securely capped.

e Post-Handling:

o Clean the balance and surrounding work area with a damp cloth to remove any residual
powder.

o Dispose of all contaminated materials, including weigh boats and gloves, in the designated
chemical waste container.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Immediately remove contaminated clothing.[2]

[3] Flush the affected skin with plenty of cool
Skin Contact water for at least 15 minutes.[4] Wash the area

gently with soap and water.[3] Seek medical

attention if irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact . . .

the upper and lower eyelids.[4] Seek immediate

medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Disposal Plan

Proper disposal of (S)-ZINC-3573 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance. As (S)-ZINC-3573 is not classified as an
acutely hazardous waste, it can typically be disposed of as hon-hazardous chemical waste.
However, all local and institutional regulations must be followed.

o Solid Waste: Collect unused (S)-ZINC-3573 powder and any materials contaminated with the
solid (e.g., weigh boats, paper towels) in a clearly labeled, sealed container for chemical
waste.

e Liquid Waste: Solutions of (S)-ZINC-3573 should be collected in a designated, labeled
container for non-halogenated organic waste. Do not pour down the drain.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as chemical waste. Once clean, deface the label and dispose of the
container according to institutional guidelines, which may include recycling or disposal as
regular laboratory glass waste.
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Safe Handling Workflow

Safe Handling Workflow for (S)-ZINC-3573
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Caption: A logical workflow for the safe handling of (S)-ZINC-3573.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3573]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2977361#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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